Cas no 2098015-34-8 (2-((6-(1H-imidazol-1-yl)pyrimidin-4-yl)oxy)acetic acid)

• Product Name: 2-((6-(1H-imidazol-1-yl)pyrimidin-4-yl)oxy)acetic acid
• CAS No: 2098015-34-8
• MF: C₉H₈N₄O₃
• MW: 220.184821128845
• CID: 5725190
• PubChem ID: 121205054
• Update Time: 2025-05-20

2-((6-(1H-imidazol-1-yl)pyrimidin-4-yl)oxy)acetic acid Chemical and Physical Properties

Names and Identifiers

• F1967-2213
• 2-((6-(1H-imidazol-1-yl)pyrimidin-4-yl)oxy)acetic acid
• AKOS026713581
• 2098015-34-8
• 2-(6-imidazol-1-ylpyrimidin-4-yl)oxyacetic acid
• Acetic acid, 2-[[6-(1H-imidazol-1-yl)-4-pyrimidinyl]oxy]-

• Inchi： 1S/C9H8N4O3/c14-9(15)4-16-8-3-7(11-5-12-8)13-2-1-10-6-13/h1-3,5-6H,4H2,(H,14,15)
• InChI Key： QZUVWULOYGTUFN-UHFFFAOYSA-N
• SMILES： O(CC(=O)O)C1=CC(=NC=N1)N1C=NC=C1

Computed Properties

• Exact Mass: 220.05964013g/mol
• Monoisotopic Mass: 220.05964013g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 251
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 90.1Ų

Experimental Properties

• Density: 1.50±0.1 g/cm3(Predicted)
• Boiling Point: 505.0±40.0 °C(Predicted)
• pka: 2.68±0.10(Predicted)

Additional information on 2-((6-(1H-imidazol-1-yl)pyrimidin-4-yl)oxy)acetic acid

Comprehensive Overview of 2-((6-(1H-imidazol-1-yl)pyrimidin-4-yl)oxy)acetic acid (CAS No. 2098015-34-8)

2-((6-(1H-imidazol-1-yl)pyrimidin-4-yl)oxy)acetic acid (CAS No. 2098015-34-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural features and potential applications. This compound belongs to the class of pyrimidine derivatives, which are widely recognized for their role in drug discovery and development. The presence of both imidazole and pyrimidine moieties in its structure makes it a promising candidate for targeting various biological pathways, particularly those involving enzyme inhibition and receptor modulation.

In recent years, the demand for heterocyclic compounds like 2-((6-(1H-imidazol-1-yl)pyrimidin-4-yl)oxy)acetic acid has surged, driven by their versatility in medicinal chemistry. Researchers are particularly interested in its potential as a small molecule inhibitor or ligand for therapeutic targets. The compound's CAS No. 2098015-34-8 is frequently searched in academic databases and chemical catalogs, reflecting its growing relevance in drug design and biomolecular studies. Its synthesis and characterization are often discussed in the context of structure-activity relationship (SAR) studies, which are critical for optimizing drug efficacy and safety.

One of the key reasons for the compound's popularity is its potential application in cancer research. The imidazole ring is known to interact with various kinases and proteases, making it a valuable scaffold for anticancer agents. Additionally, the pyrimidine core is a common feature in many FDA-approved drugs, further highlighting the compound's therapeutic potential. Recent studies have explored its role in signal transduction pathways, particularly those involved in cell proliferation and apoptosis. This aligns with the current trend of targeting precision medicine and personalized therapies, which are hot topics in the pharmaceutical industry.

From a synthetic chemistry perspective, 2-((6-(1H-imidazol-1-yl)pyrimidin-4-yl)oxy)acetic acid presents interesting challenges and opportunities. The compound's molecular weight and solubility properties are critical factors in its formulation and delivery. Researchers often investigate its derivatives and analogs to enhance bioavailability and reduce off-target effects. The CAS No. 2098015-34-8 is a valuable identifier for tracking these developments in patent literature and scientific publications.

Another area of interest is the compound's potential role in neurodegenerative diseases. The imidazole moiety has been studied for its ability to modulate neurotransmitter systems, while the pyrimidine ring may contribute to neuroprotective effects. This dual functionality makes 2-((6-(1H-imidazol-1-yl)pyrimidin-4-yl)oxy)acetic acid a compelling subject for research into conditions like Alzheimer's and Parkinson's diseases. Such applications resonate with the public's growing concern about brain health and aging populations, which are frequently searched topics in healthcare forums.

In summary, 2-((6-(1H-imidazol-1-yl)pyrimidin-4-yl)oxy)acetic acid (CAS No. 2098015-34-8) is a multifaceted compound with significant potential in pharmaceutical research and drug development. Its unique structure, combined with its diverse biological activities, positions it as a valuable tool for scientists exploring new therapeutic avenues. As the demand for innovative medicines and targeted therapies continues to rise, this compound is likely to remain a focal point of scientific inquiry and industrial application.